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Compound of Interest

Compound Name: 1-Tetradecanol

Cat. No.: B15611098 Get Quote

An In-depth Technical Guide to the Physical Properties of 1-Tetradecanol

Introduction
1-Tetradecanol, commonly known as myristyl alcohol, is a straight-chain saturated fatty

alcohol with the molecular formula CH₃(CH₂)₁₂CH₂OH.[1][2][3] It presents as a white, waxy

solid at room temperature and is practically insoluble in water, soluble in diethyl ether, and

slightly soluble in ethanol.[1][2][3] This compound is widely utilized in the cosmetics and

personal care industries as an emollient and is also a key intermediate in the chemical

synthesis of products like surfactants.[2][3] This guide provides a detailed overview of the

melting and boiling points of 1-Tetradecanol, the experimental protocols for their

determination, and a logical workflow for these analytical procedures.

Data Presentation: Physical Properties
The melting and boiling points of 1-Tetradecanol have been determined by various sources.

The data below is compiled for easy comparison. Environmental conditions, particularly

pressure, can influence these values.
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Property Value Conditions

Melting Point 35-39 °C (lit.)[1][4]

36-39 °C

38 °C

37.7 °C [5]

39-41 °C [6]

Boiling Point 289 °C (lit.) at 760 mmHg[1]

295.8 °C at 760 mmHg[5]

>260 °C

277 - 288 °C at 1013 hPa[7]

173 °C at 20 mmHg[8]

Experimental Protocols
The determination of the melting and boiling points of 1-Tetradecanol follows standard organic

chemistry laboratory procedures.

Melting Point Determination (Capillary Method)
This protocol is a standard method for determining the melting point of a solid crystalline

compound like 1-Tetradecanol.[9]

Apparatus and Materials:

Melting point apparatus

Capillary tubes (sealed at one end)

1-Tetradecanol sample (powdered)

Thermometer
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Procedure:

Sample Preparation: Ensure the 1-Tetradecanol sample is completely dry and finely

powdered to allow for uniform packing.

Packing the Capillary Tube: A small amount of the powdered sample is packed into the open

end of a capillary tube to a height of 2-3 mm.[9]

Apparatus Setup: The packed capillary tube is placed into the heating block of the melting

point apparatus alongside a calibrated thermometer.

Heating: The sample is heated rapidly to a temperature approximately 15-20°C below its

expected melting point. The heating rate is then reduced to a slow, steady increase of 1-2°C

per minute to ensure thermal equilibrium.[9]

Observation and Measurement: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the entire solid

sample turns into a clear liquid is recorded as the end of the melting range.[9]

Boiling Point Determination (Distillation Method)
This method determines the temperature at which the vapor pressure of the liquid equals the

surrounding atmospheric pressure.

Apparatus and Materials:

Distillation flask (e.g., round-bottom flask)

Condenser

Calibrated thermometer

Heating source (e.g., heating mantle)

1-Tetradecanol sample

Procedure:
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Apparatus Setup: The 1-Tetradecanol sample is placed in the distillation flask. A

thermometer is positioned so that its bulb is just below the side arm leading to the

condenser, ensuring it accurately measures the temperature of the vapor that is distilling.[10]

Heating: The liquid is heated gently. As the temperature rises, the liquid will begin to boil, and

its vapors will travel up the flask.

Equilibrium and Measurement: The vapors will condense in the condenser and collect in a

receiving flask.[10] The boiling point is the constant temperature observed on the

thermometer during a steady distillation.[10] This temperature should remain stable as the

liquid and vapor are in equilibrium.

Pressure Correction: The observed boiling point is recorded along with the ambient

atmospheric pressure. If the pressure is not 760 mmHg (standard pressure), a correction

may be necessary.

Logical Workflow Visualization
The following diagram illustrates the logical workflow for determining the primary physical state

transition points of 1-Tetradecanol.
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Workflow for Physical Property Determination of 1-Tetradecanol

Melting Point Determination Boiling Point Determination

Start with Solid Sample

Prepare Dry, Powdered Sample

Pack Capillary Tube

Heat in Apparatus (1-2°C/min)

Observe Phase Transition (Solid to Liquid)

Record Temperature Range

Start with Liquid Sample

Setup Distillation Apparatus

Heat to Boiling

Observe Constant Vapor Temperature

Record Boiling Temperature & Pressure

1-Tetradecanol

Is Solid Is Liquid
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Caption: Logical workflow for determining the melting and boiling points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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